Cas no 1806335-47-6 (2-Methyl-5-nitro-3,4,6-trifluoropyridine)

• Product Name: 2-Methyl-5-nitro-3,4,6-trifluoropyridine
• CAS No: 1806335-47-6
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• CID: 4802075
• Update Time: 2025-06-11

2-Methyl-5-nitro-3,4,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-3,4,6-trifluoropyridine

• Inchi： 1S/C6H3F3N2O2/c1-2-3(7)4(8)5(11(12)13)6(9)10-2/h1H3
• InChI Key： SIMZZLBOOGFPFK-UHFFFAOYSA-N
• SMILES： FC1=C(C(C)=NC(=C1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7

Additional information on 2-Methyl-5-nitro-3,4,6-trifluoropyridine

2-Methyl-5-nitro-3,4,6-trifluoropyridine: A Comprehensive Overview

The compound with CAS No. 1806335-47-6, known as 2-Methyl-5-nitro-3,4,6-trifluoropyridine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group at position 2, a nitro group at position 5, and trifluoromethyl groups at positions 3, 4, and 6. The combination of these substituents imparts distinctive chemical properties that make it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Methyl-5-nitro-3,4,6-trifluoropyridine in the development of novel herbicides. Researchers have found that this compound exhibits remarkable activity against a wide range of weeds, particularly those that are resistant to conventional herbicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for sustainable agricultural practices. Furthermore, the trifluoromethyl groups enhance the compound's stability and bioavailability, making it suitable for use in varying environmental conditions.

In the realm of pharmaceuticals, 2-Methyl-5-nitro-3,4,6-trifluoropyridine has shown potential as a precursor for drug development. Its structure allows for easy functionalization, enabling chemists to explore its utility in creating bioactive molecules with specific therapeutic effects. For instance, studies have demonstrated its role in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The nitro group at position 5 is particularly significant as it can be reduced to form amino groups, which are crucial for many biological interactions.

The synthesis of 2-Methyl-5-nitro-3,4,6-trifluoropyridine involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a pyridine derivative that undergoes fluorination at positions 3, 4, and 6 using selective fluorinating agents. Subsequent steps involve the introduction of the methyl and nitro groups through nucleophilic substitution or oxidation reactions. The overall synthesis is challenging due to the steric hindrance caused by the trifluoromethyl groups; however, advancements in catalytic techniques have significantly improved yields and purity.

From an environmental perspective, understanding the behavior of 2-Methyl-5-nitro-3,4,6-trifluoropyridine in natural systems is crucial for assessing its safety and sustainability. Recent research has focused on its degradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions. This property is advantageous as it reduces the risk of long-term accumulation in ecosystems. However, further studies are required to evaluate its impact on non-target organisms and soil microbiota.

In terms of industrial applications, 2-Methyl-5-nitro-3,4,6-trifluoropyridine has found niche uses in the production of advanced materials such as high-performance polymers and electronic materials. Its fluorinated structure contributes to enhanced thermal stability and dielectric properties, making it suitable for applications in aerospace and electronics industries. Additionally, its ability to act as a precursor for other fluorinated compounds opens up avenues for diversifying its industrial applications.

Looking ahead, the future of 2-Methyl-5-nitro-3,4